Cas no 81012-90-0 (Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1))

81012-90-0 structure
Product name:Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1) Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
- potassium,4-nitrobenzenesulfonate,hydrate
- 81012-90-0
- potassium 4-nitrophenylsulfonate
- potassium 4-nitrobenzenesulfonate H2O
- SCHEMBL10442296
- 4346-49-0
- potassium 4-nitrobenzenesulfonate
-
- Inchi: InChI=1S/C6H5NO5S.K/c8-7(9)5-1-3-6(4-2-5)13(10,11)12;/h1-4H,(H,10,11,12);/q;+1/p-1
- InChI Key: FERODINMFGAWHO-UHFFFAOYSA-M
- SMILES: C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)[O-].[K+]
Computed Properties
- Exact Mass: 240.94472489g/mol
- Monoisotopic Mass: 240.94472489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111Ų
Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1) Related Literature
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Maarit Laine,Kaisa Ketom?ki,P?ivi Poij?rvi-Virta,Harri L?nnberg Org. Biomol. Chem. 2009 7 2780
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